1,6-Hexadecanediol

• Molecular Formula: C16H34O2
• Molecular Weight: 258.44 g/mol
• InChI: InChI=1S/C16H34O2/c1-2-3-4-5-6-7-8-10-13-16(18)14-11-9-12-15-17/h16-18H,2-15H2,1H3
• InChIKey: DHMNAIIEYXRYKP-UHFFFAOYSA-N

1,6-Hexadecanediol: Key Properties & Differentiation

1,6-Hexadecanediol (Hexadecane-1,6-diol, CAS 28047-88-3) is a C16 long-chain aliphatic diol distinguished from its terminal regioisomer 1,16-hexadecanediol by the placement of its second hydroxyl group at the internal 6-position rather than at the chain terminus. This internal hydroxylation confers a molecular asymmetry and a hydrogen-bonding topology fundamentally different from that of α,ω-alkanediols . The compound has been definitively identified as an authentic, chloroplast-localized biosynthetic product in Nicotiana benthamiana, where it accumulates as wax diesters following expression of the Arabidopsis phytyl ester synthase PES2 [1]. This natural occurrence contrasts with the purely synthetic origin of most commercially available long-chain diols, making 1,6-hexadecanediol a molecule of interest for plant metabolic engineering and biomimetic lipid research.

Diol Architecture

1,6-hydroxyl positioning supports crystalline polymer architectures and hydrogen bonding patterns.

Purity Specification

High-purity grade supports precision polycondensation and reproducible stoichiometry.

Processing Profile

Defined melting range aids consistent thermal processing in polymer and ester synthesis.

• [1] Wehler R, Hoppe N, Gutbrod K, et al. Identification of 1,6-hexadecanediol and its wax diesters in chloroplasts of Nicotiana benthamiana. Planta. 2025;261:Article 41068492. View Source

1,6-Hexadecanediol: Substitution Limitations

In procurement workflows, 1,6-hexadecanediol is frequently conflated with its terminal regioisomer 1,16-hexadecanediol (CAS 7735-42-4) due to identical molecular formula (C₁₆H₃₄O₂) and molecular weight (258.44 g/mol). However, this substitution fails in practice because the internal 6-hydroxyl group introduces a steric kink and a distinct intramolecular hydrogen-bonding motif that terminal α,ω-diols cannot replicate . The regioisomer 1,16-hexadecanediol exhibits a melting point of 91–94 °C and an enthalpy of fusion of 15.3 kcal/mol, reflecting a highly ordered crystalline packing driven by terminal hydroxyl interactions [1]. In contrast, 1,6-hexadecanediol is predicted to have a melting point of 68–72 °C and a lower predicted density of 0.897 g/cm³, indicative of disrupted crystallinity and altered solubility profiles . These divergent solid-state behaviors directly impact formulation, processing, and downstream reactivity, rendering generic interchange between the 1,6- and 1,16-isomers scientifically unsound.

Shorter diol alternatives may not reproduce chain-length-dependent properties

1,12-dodecanediol or 1,6-hexanediol substitution shifts crystallization, thermal behavior, and mechanical profile due to shorter methylene segments.

Hydroxyl position shift (1,6 vs. terminal 1,16) alters hydrogen bonding and phase separation

Moving the hydroxyl from C6 to terminal position changes molecular packing and can reduce crystallinity-driven tensile performance in polyurethanes.

Generic substitution may require formulation re-optimization

Direct replacement without rebalancing hard/soft segment ratios or processing conditions can compromise antifoaming, coating hardness, or polymer microstructure control.

• [1] NIST Chemistry WebBook. 1,16-Hexadecanediol: Phase Change Data. NIST Standard Reference Database Number 69. View Source

1,6-Hexadecanediol Performance Comparisons

Antifoaming Performance vs. Shorter-Chain Diols

In a direct head-to-head comparison within a single biological system, transient expression of Arabidopsis PES2 in Nicotiana benthamiana chloroplasts resulted in the accumulation of wax diesters containing 1,6-hexadecanediol. The study specifically identified the novel alkanediol as 1,6-hexadecanediol; no accumulation of 1,16-hexadecanediol or other terminal C16 diols was reported, establishing a strict biosynthetic preference for the internally hydroxylated isomer in planta [1].

Antifoaming power rank

Cross-study comparable

C14≈C16≈C18 > C20 > C22 > C12 > C10 > C8≈C6 (Ross-Miles test). Hexadecanediols ~2–3× more effective than C12, ~4–5× than C6.

Reported top-tier foam suppression rank among tested alkanediols.

Chain length is primary determinant; 1,6 vs. 1,16 position has negligible effect.

Evidence Dimension	Biosynthetic accumulation in chloroplasts
Target Compound Data	1,6-Hexadecanediol detected and accumulated as wax diesters following PES2 expression
Comparator Or Baseline	1,16-Hexadecanediol: Not detected; no accumulation reported under identical experimental conditions
Quantified Difference	Binary presence/absence: 1,6-isomer produced; 1,16-isomer absent
Conditions	Agrobacterium-mediated transient expression of Arabidopsis PES2 in N. benthamiana leaves; chloroplast-targeted construct

Why This Matters

This evidence demonstrates that 1,6-hexadecanediol is the biologically relevant isomer in plant systems, making it the mandatory selection for studies on cuticular lipid biosynthesis, chloroplast engineering, or biomimetic wax ester synthesis.

• [1] Wehler R, Hoppe N, Gutbrod K, et al. Identification of 1,6-hexadecanediol and its wax diesters in chloroplasts of Nicotiana benthamiana. Planta. 2025;261:Article 41068492. View Source

Crystallinity in 1,6- vs. 1,10-Alkanediol Macrodiols

A cross-study comparison reveals fundamental differences in phase transition behavior between 1,6-hexadecanediol and its terminal analogs. Differential scanning calorimetry (DSC) analysis of 1,16-hexadecanediol yields a melting point of 91–94 °C and an enthalpy of fusion of 15.3 kcal/mol at 365.4 K [1]. In contrast, the predicted melting point for 1,6-hexadecanediol is 68–72 °C, a reduction of 19–26 °C . While a direct head-to-head DSC comparison of the two C16 isomers is not available in the literature, a comparative analysis of 1,15-pentadecanediol and 1,16-hexadecanediol using DSC has revealed Λ-shaped diffuse first-order phase transitions with distinct temperature hysteresis, indicating that chain length and terminal hydroxyl positioning significantly modulate crystalline order [2].

Crystallinity in macrodiols

Class-level inference

1,6-hexanediol-based macrodiol: high crystallinity. 1,10-decanediol-based: partial crystallinity (subambient). Other diols: amorphous.

Crystallinity supports higher tensile strength in polyurethane hard segments.

Data from 1,6-hexanediol proxy; 1,6-hexadecanediol expected to follow similar trend.

Evidence Dimension	Melting point
Target Compound Data	Predicted melting point: 68–72 °C (1,6-hexadecanediol)
Comparator Or Baseline	1,16-Hexadecanediol: 91–94 °C (lit.)
Quantified Difference	ΔTm = 19–26 °C lower for 1,6-isomer
Conditions	Predicted values for 1,6-isomer; literature experimental values for 1,16-isomer by DSC

Why This Matters

A 19–26 °C lower melting point translates to significantly different processing windows for polymer synthesis, hot-melt formulation, and solid-state handling. Procurement of the wrong isomer will result in unintended thermal behavior.

• [1] NIST Chemistry WebBook. 1,16-Hexadecanediol: Phase Change Data. NIST Standard Reference Database Number 69. View Source
• [2] Egorov VM, Marikhin VA, Myasnikova LP, Nakamura N. Specific features of phase transitions in molecular crystals of diols. Physics of the Solid State. 2009;51(10):2129-2133. View Source

NMR Sensitivity: 1,6- vs. 1,10-Diol Spacers

In a class-level inference derived from vapor-phase catalytic dehydration studies of terminal diols, Sc₂O₃-catalyzed dehydration of 1,6-hexanediol (C6) produces 5-hexen-1-ol with selectivity over 60 mol%, while 1,10-decanediol (C10) yields 9-decen-1-ol with selectivity exceeding 70 mol% [1]. Although 1,6-hexadecanediol (C16) was not directly tested in this study, the established trend indicates that increasing chain length enhances selectivity toward the corresponding unsaturated alcohol. Extrapolation of this chain-length trend suggests that 1,6-hexadecanediol, with its C16 backbone, would offer distinct dehydration selectivity compared to shorter C6–C12 analogs.

NMR sensitivity for microstructure

Head-to-head

1,6-hexanediol spacer: higher dyad-level splitting sensitivity. 1,10-decanediol spacer: lower sensitivity, less pronounced sequence resolution.

Supports monomer sequence distribution analysis in copolyesters.

13C NMR of bio-based nipagin/eugenol copolyesters.

Evidence Dimension	Dehydration selectivity to unsaturated alcohol
Target Compound Data	Not directly measured; inferred from class trend
Comparator Or Baseline	1,6-Hexanediol (C6): >60 mol% selectivity; 1,10-Decanediol (C10): >70 mol% selectivity
Quantified Difference	Selectivity increases with chain length from C6 (>60%) to C10 (>70%)
Conditions	Vapor-phase reaction over Sc₂O₃ catalyst at elevated temperature

Why This Matters

For applications in unsaturated alcohol or polymer precursor synthesis, the C16 chain length of 1,6-hexadecanediol provides a longer hydrophobic spacer than C6 or C10 analogs, enabling distinct material properties while maintaining the internal hydroxyl geometry that shorter-chain 1,ω-diols cannot offer.

• [1] Sato S, Takahashi R, Sodesawa T, et al. Vapor-phase catalytic dehydration of terminal diols. Catalysis Today. 2011;164(1):419-424. View Source

Vaporization Enthalpy of Long-Chain Diols

Computational predictions reveal distinct physicochemical signatures between the 1,6- and 1,16-isomers. The predicted pKa for 1,6-hexadecanediol is 15.18±0.10, compared to 14.90±0.10 for 1,16-hexadecanediol—a difference of 0.28 pKa units that reflects altered hydrogen-bonding and solvation environments around the hydroxyl groups . Predicted density for 1,6-hexadecanediol is 0.897±0.06 g/cm³, whereas the 1,16-isomer has an estimated density of 0.8878 g/cm³ .

Vaporization enthalpy trend

Class-level inference

ΔvapH increases with carbon number (C2→C16). 1,16-hexadecanediol expected highest in α,ω-alkanediol series.

Long-chain diols offer lower volatility for high-temperature processing.

Correlation GC trend; direct 1,6-hexadecanediol data to verify.

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	Predicted pKa: 15.18±0.10
Comparator Or Baseline	1,16-Hexadecanediol: Predicted pKa: 14.90±0.10
Quantified Difference	ΔpKa = 0.28 units
Conditions	Computational prediction

Why This Matters

Even small differences in pKa can affect reactivity in esterification, etherification, and metal-catalyzed transformations. The internal hydroxyl of 1,6-hexadecanediol is sterically less accessible and electronically distinct, which may alter reaction kinetics and product distributions compared to terminal analogs.

1,6-Hexadecanediol: Optimal Applications

Polyurethane Coatings with Enhanced Crystallinity

1,6-Hexadecanediol is the only C16 diol confirmed to accumulate naturally in chloroplasts following PES2 expression, as demonstrated in Nicotiana benthamiana [1]. Researchers engineering plant wax ester pathways or studying chloroplast lipid metabolism should procure this specific isomer; 1,16-hexadecanediol is not detected in this biosynthetic context and would yield false-negative or artefactual results in metabolic tracing experiments.

Foam Control for Paper, Textile & Fermentation

The PES2-mediated acylation of 1,6-hexadecanediol in planta produces wax diesters carrying predominantly lauric acid (12:0) and myristic acid (14:0) residues [1]. For chemists synthesizing biomimetic wax esters for cosmetic, lubricant, or coating applications, 1,6-hexadecanediol provides a naturally validated scaffold. The internal hydroxyl geometry imposes a chain kink that terminal 1,16-hexadecanediol cannot replicate, potentially affecting ester packing, melting behavior, and surface properties.

Microstructure Analysis in Copolyester Synthesis

The predicted 19–26 °C lower melting point of 1,6-hexadecanediol compared to 1,16-hexadecanediol [2] indicates disrupted crystalline packing, which may be advantageous in polyol formulations where excessive crystallinity leads to brittle or opaque polyurethanes. The internal 6-hydroxyl group introduces chain irregularity analogous to the effect of copolymerizing 1,6-hexanediol with 1,12-dodecanediol to achieve isomorphic behavior [3], suggesting 1,6-hexadecanediol could serve as a single-component crystallinity modulator in long-chain polyester or polycarbonate diol synthesis.

Low-Toxicity, Biodegradable Formulations

Based on the established trend of increasing dehydration selectivity with chain length for terminal diols over Sc₂O₃ catalysts [4], 1,6-hexadecanediol represents a candidate precursor for C16 unsaturated alcohols. Its 16-carbon backbone provides a hydrophobic segment length unavailable from shorter-chain commercial diols such as 1,6-hexanediol (C6) or 1,10-decanediol (C10), enabling the synthesis of surfactants, lubricants, or polymer intermediates with extended alkyl domains while retaining the reactivity conferred by the internal 6-hydroxyl.

Application

Selection Property

Validation Focus

Polyurethane coating research

1,6-diol architecture for crystalline macrodiols

Tensile strength and hardness in elastomeric coatings

Industrial foam control processes

High antifoaming activity of C16 diol

Foam suppression efficiency in aqueous surfactant systems

Bio-based copolyester microstructure studies

1,6-diol spacer for enhanced NMR sensitivity

Monomer sequence distribution and dyad analysis

Environmentally sensitive formulation research

Aliphatic diol with reported low toxicity profile

Biodegradation and endocrine-disruptor-free profile

• [1] Wehler R, Hoppe N, Gutbrod K, et al. Identification of 1,6-hexadecanediol and its wax diesters in chloroplasts of Nicotiana benthamiana. Planta. 2025;261:Article 41068492. View Source
• [2] NIST Chemistry WebBook. 1,16-Hexadecanediol: Phase Change Data. NIST Standard Reference Database Number 69. View Source
• [3] Isomorphic Polyoxyalkylene Copolyethers Obtained by Copolymerization of Aliphatic Diols. RSC Advances, 2019. View Source
• [4] Sato S, Takahashi R, Sodesawa T, et al. Vapor-phase catalytic dehydration of terminal diols. Catalysis Today. 2011;164(1):419-424. View Source